1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one

• Molecular Formula: C10H15NOS
• Molecular Weight: 197.30 g/mol
• IUPAC Name: 1-(4,5-dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C10H15NOS/c1-6-7(2)13-9(11-6)8(12)10(3,4)5/h1-5H3
• InChI Key: SUROEMOOYHWGIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(=O)C(C)(C)C)C

Description

1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one is a high-purity chemical compound offered for research and development purposes. This molecule features a dimethylthiazole ring, a privileged structure in medicinal chemistry, linked to a 2,2-dimethylpropan-1-one group, making it a valuable building block in organic synthesis. As part of the thiazole family, this compound serves as a key intermediate for the synthesis of more complex molecules. Thiazole derivatives are extensively studied for their diverse biological activities and are common scaffolds in pharmaceuticals and agrochemicals . Related enaminone derivatives of thiazole have been identified as key intermediates in the investigation of compounds with potential activity against cancers such as anti-hepatocellular carcinoma . The structural motifs present in this compound are frequently utilized in the development of novel chemical entities for various research applications. Please Note: This product is intended for research use only and is not intended for diagnostic or therapeutic applications. It is not for human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-bromo-2-methylpropanoic acid with thioamides in the presence of a base, leading to the formation of the thiazole ring. The reaction conditions often include the use of solvents such as ethanol or acetonitrile and temperatures ranging from 50°C to 100°C.

Industrial Production Methods

Industrial production of this compound may involve more scalable and efficient methods, such as continuous flow synthesis. This approach allows for better control over reaction parameters and can lead to higher yields and purity. The use of automated reactors and real-time monitoring systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of thiazolidine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the thiazole ring can be functionalized with different substituents using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as sodium hydride.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiazolidine derivatives.

Substitution: Various substituted thiazole derivatives.

Scientific Research Applications

Scientific Research Applications of 1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one

1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one is a chemical compound belonging to the thiazole family, which are heterocyclic compounds containing sulfur and nitrogen atoms in a five-membered ring. This compound is characterized by a thiazole ring substituted with dimethyl groups and a dimethylpropanone moiety, giving it unique chemical and biological properties.

Applications

1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one has a wide range of applications in scientific research:

• Chemistry It serves as a building block for synthesizing more complex thiazole derivatives, useful in developing pharmaceuticals and agrochemicals.
• Biology The compound is utilized in biochemical assays to study enzyme activities and protein interactions.
• Industry It is used in the production of specialty chemicals and as an intermediate in the synthesis of dyes and pigments.

Chemical Reactions

1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one undergoes several chemical reactions:

• Oxidation It can be oxidized using agents like potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.
• Reduction Reduction reactions using agents like lithium aluminum hydride can result in thiazolidine derivatives.
• Substitution The thiazole ring can undergo nucleophilic substitution reactions, functionalizing it with substituents using reagents like alkyl halides or acyl chlorides.

1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one exhibits potential biological activities. Research indicates that compounds within the thiazole class, including this compound, exhibit significant antimicrobial properties. A study highlighted the compound's activity against Trypanosoma brucei, the causative agent of human African trypanosomiasis (HAT). The compound demonstrated an effective concentration (EC50) of 260 nM in vitro, indicating strong potential for further development as an anti-trypanosomal agent. The mechanism of action for this compound appears to involve inhibition of specific kinases associated with pathogen survival and proliferation.

Mechanism of Action

The mechanism of action of 1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and proteins, leading to inhibition or activation of their functions. The compound may also interfere with cellular pathways, affecting processes such as cell division and apoptosis. Detailed studies on its binding affinity and specificity are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Thiazole Derivatives with Varied Substituent Positions

• 5-Acetyl-2,4-dimethylthiazole (CAS: 38205-60-6): Structure: Features a thiazole ring with methyl groups at positions 2 and 4, but the acetyl group is at position 5 (IUPAC: 1-(dimethyl-1,3-thiazol-5-yl)ethan-1-one). Molecular Formula: C₇H₉NOS (MW: 155.22 g/mol). Key Difference: The ketone group’s position on the thiazole ring (5-yl vs. 2-yl) alters electronic distribution and steric accessibility. Thiazol-2-yl derivatives are often more reactive in nucleophilic substitutions due to proximity to the nitrogen atom.
• 3-Amino-2-methyl-1-(1,3-thiazol-5-yl)propan-1-one (CAS: 2022381-07-1): Structure: Thiazol-5-yl group linked to a propan-1-one chain with an amino substituent. Molecular Formula: C₇H₁₀N₂OS (MW: 170.23 g/mol).

Aryl-Substituted 2,2-Dimethylpropan-1-one Derivatives

• 1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one (3ha):

  • Structure : Aryl (4-chlorophenyl) group replaces the thiazole ring.
  • Molecular Formula : C₁₁H₁₃ClO (MW: 196.67 g/mol).
  • Key Difference : The electron-withdrawing Cl substituent on the aryl ring increases the ketone’s electrophilicity, making it more reactive in condensations compared to the thiazole-based compound.

• 1-(2-Bromophenyl)-2,2-dimethylpropan-1-one :

  • Structure : Bromine substituent at the ortho position of the phenyl ring.
  • Molecular Formula : C₁₁H₁₃BrO (MW: 241.13 g/mol).
  • Key Difference : Steric hindrance from the bromine atom may reduce reaction rates in planar transition states (e.g., Friedel-Crafts acylations).

Heterocyclic and Complex Ketone Derivatives

• 1-[3-(2,4-Dichlorophenyl)oxiran-2-yl]-2,2-dimethylpropan-1-one (CAS: 83773-35-7):

  • Structure : Epoxide ring fused to a dichlorophenyl group and 2,2-dimethylpropan-1-one.
  • Molecular Formula : C₁₃H₁₄Cl₂O₂ (MW: 289.16 g/mol).
  • Key Difference : The epoxide introduces ring strain and reactivity toward nucleophilic opening, absent in the thiazole derivative.
• 1-(3-Hydroxypyrrolidin-1-yl)-2,2-dimethylpropan-1-one (CAS: 1341342-33-3): Structure: Propan-1-one linked to a hydroxylated pyrrolidine ring. Molecular Formula: C₉H₁₇NO₂ (MW: 171.24 g/mol). Key Difference: The hydroxyl and amine groups enhance water solubility, contrasting with the hydrophobic thiazole-methyl groups.

Structural and Functional Analysis

Electronic and Steric Effects

• Thiazole vs. Aryl Substituents : Thiazole rings (as in the target compound) provide π-conjugation and hydrogen-bonding sites via the nitrogen atom, whereas aryl groups (e.g., 4-chlorophenyl) offer electron-withdrawing/donating effects.
• Steric Hindrance : The 2,2-dimethylpropan-1-one group imposes significant steric bulk, reducing accessibility to the ketone carbonyl in all analogs. This is critical in reactions like nucleophilic additions or enzyme interactions.

Data Tables

Table 1. Comparison of Key Structural Features

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent(s)	CAS Number	Reference
Target Compound	C₁₀H₁₅NOS	197.30	Thiazol-2-yl, 2,2-dimethyl	1534816-83-5
5-Acetyl-2,4-dimethylthiazole	C₇H₉NOS	155.22	Thiazol-5-yl, acetyl	38205-60-6
1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one	C₁₁H₁₃ClO	196.67	4-Chlorophenyl	N/A
1-[3-(2,4-Dichlorophenyl)oxiran-2-yl]-2,2-dimethylpropan-1-one	C₁₃H₁₄Cl₂O₂	289.16	Epoxide, dichlorophenyl	83773-35-7

Table 2. Functional Group Impact on Reactivity

Compound Type	Reactivity Profile	Example
Thiazol-2-yl Ketones	High electrophilicity due to N-proximity	Target Compound
Aryl Ketones	Tunable via substituent electronics (e.g., Cl)	1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one
Epoxide-linked Ketones	Susceptible to nucleophilic ring-opening	1-[3-(2,4-Dichlorophenyl)oxiran-2-yl]-...

Biological Activity

1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one, identified by its CAS number 1534816-83-5, is a compound of interest due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, efficacy against various pathogens, and potential therapeutic applications.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C₁₀H₁₅NOS
Molecular Weight	197.30 g/mol
Density	Not Available
Boiling Point	Not Available
Melting Point	Not Available

Antimicrobial Activity

Research indicates that compounds within the thiazole class, including 1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one, exhibit significant antimicrobial properties. A study highlighted the compound's activity against Trypanosoma brucei, the causative agent of human African trypanosomiasis (HAT). The compound demonstrated an effective concentration (EC50) of 260 nM in vitro, indicating strong potential for further development as an anti-trypanosomal agent .

The mechanism of action for 1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one appears to involve inhibition of specific kinases associated with pathogen survival and proliferation. Initial studies suggested that while the compound showed modest activity against TbGSK3 (IC50 = 12 μM), its potent effects in cell-based assays indicated alternative targets might be involved in its mechanism .

Selectivity and Toxicity

In selectivity assays against mammalian cells (MRC-5), the compound displayed a favorable selectivity ratio of approximately 200-fold, suggesting a low toxicity profile in non-target cells . This characteristic is crucial for developing therapeutic agents that minimize side effects in human patients.

Study on Trypanosomiasis

A notable case study involved the use of 1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one in animal models for HAT. The study aimed to evaluate the pharmacokinetic properties and therapeutic efficacy. Although initial results showed promise in penetrating the blood-brain barrier (PSA = 68 Ų), subsequent modifications were necessary to improve oral bioavailability and therapeutic window .

Comparative Analysis with Other Compounds

To contextualize the efficacy of 1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one, a comparison with other thiazole derivatives was conducted. The following table summarizes findings from various studies:

Compound Name	EC50 (nM)	Selectivity Ratio (MRC-5)	Target Pathogen
1-(Dimethyl-1,3-thiazol-2-yl)-...	260	~200	Trypanosoma brucei
Compound A	500	~50	Leishmania spp.
Compound B	150	~100	Plasmodium falciparum

This comparative analysis illustrates that while other compounds exhibit varying levels of efficacy and selectivity, 1-(Dimethyl-1,3-thiazol-2-yl)-2,2-dimethylpropan-1-one stands out for its potent activity against T. brucei.